Cas no 271-01-2 (6H-Pyrrolo[3,4-b]pyridine)

6H-Pyrrolo[3,4-b]pyridine structure
6H-Pyrrolo[3,4-b]pyridine structure
Product name:6H-Pyrrolo[3,4-b]pyridine
CAS No:271-01-2
MF:C7H6N2
MW:118.135941028595
CID:1110146
PubChem ID:13764185

6H-Pyrrolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6H-Pyrrolo[3,4-b]pyridine
    • AKOS006358810
    • 6H-pyrrolo[3,4-b]pyridin
    • SCHEMBL162770
    • pyrrolo[3,4-b]pyridine
    • 271-01-2
    • SCHEMBL162771
    • Inchi: InChI=1S/C7H6N2/c1-2-6-4-8-5-7(6)9-3-1/h1-5,8H
    • InChI Key: DZTRFRMZYKJDEC-UHFFFAOYSA-N
    • SMILES: C1=CC2=CNC=C2N=C1

Computed Properties

  • Exact Mass: 118.05318
  • Monoisotopic Mass: 118.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

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